Cas no 865174-04-5 (N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide)

• Product Name: N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• CAS No: 865174-04-5
• MF: C₁₈H₁₇F₂N₃O₄S₂
• MW: 441.472088575363
• CID: 6251928
• PubChem ID: 5102413
• Update Time: 2025-07-14

N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• (Z)-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,6-difluorobenzamide
• N-[(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,6-difluorobenzamide
• F1359-3008
• SR-01000011924
• SR-01000011924-1
• N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2,6-difluorobenzamide
• 865174-04-5
• AKOS024606161

• Inchi： 1S/C18H17F2N3O4S2/c1-2-27-9-8-23-14-7-6-11(29(21,25)26)10-15(14)28-18(23)22-17(24)16-12(19)4-3-5-13(16)20/h3-7,10H,2,8-9H2,1H3,(H2,21,25,26)/b22-18-
• InChI Key： QIQABHLJXMHYLG-PYCFMQQDSA-N
• SMILES： S1/C(=N\C(C2C(=CC=CC=2F)F)=O)/N(CCOCC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 441.06285470g/mol
• Monoisotopic Mass: 441.06285470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 136Ų

Additional information on N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide

Comprehensive Overview of N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS 865174-04-5)

The compound N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS 865174-04-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a benzothiazole core and sulfamoyl and difluorobenzamide functional groups, makes it a subject of interest for researchers exploring novel therapeutic agents. The presence of these moieties suggests potential applications in targeting specific enzymatic pathways or receptors, which aligns with current trends in precision medicine and targeted drug design.

In recent years, the demand for structurally unique compounds like N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide has surged, driven by advancements in computational chemistry and high-throughput screening. Researchers frequently search for keywords such as "benzothiazole derivatives," "sulfonamide-based drugs," and "fluorinated bioactive compounds," reflecting the growing interest in this class of molecules. The compound's CAS number 865174-04-5 serves as a critical identifier in databases like PubChem and ChemSpider, facilitating its study in academic and industrial settings.

One of the most compelling aspects of N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide is its potential role in addressing unmet medical needs. For instance, its structural features resemble those of known kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, which are hot topics in drug discovery. The inclusion of fluorine atoms enhances metabolic stability and bioavailability, a key consideration in modern drug development. This aligns with frequent search queries like "how to improve drug bioavailability" and "role of fluorine in medicinal chemistry," highlighting its relevance to contemporary research.

From a synthetic chemistry perspective, the preparation of N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide involves multi-step organic transformations, including condensation reactions and sulfonylation. These processes are often optimized for yield and purity, addressing common laboratory challenges such as "scaling up complex organic syntheses" or "purification of heterocyclic compounds." The compound's Z-configuration (as indicated by the (2Z) prefix) is another critical detail, as stereochemistry can significantly influence biological activity—a point frequently emphasized in searches like "importance of stereochemistry in drug design."

Beyond its pharmaceutical potential, CAS 865174-04-5 may also find applications in material science, particularly in the development of organic semiconductors or fluorescent probes. The benzothiazole scaffold is known for its photophysical properties, making it a candidate for optoelectronic devices. This interdisciplinary appeal is reflected in search trends such as "benzothiazoles in materials science" and "small molecules for organic electronics," demonstrating the compound's versatility.

In conclusion, N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS 865174-04-5) represents a fascinating intersection of chemistry, biology, and materials science. Its intricate structure and functional diversity make it a valuable subject for ongoing research, particularly in areas like drug discovery, molecular imaging, and advanced materials. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation, addressing both current and emerging challenges in these fields.